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Compound of Interest

Compound Name: 2-Aminooctane
CAS No.: 693-16-3
Cat. No.: B1582153
Get Quote
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Executive Summary

2-Aminooctane (CAS: 693-16-3), also known as 2-Octylamine or 1-Methylheptylamine, is a
chiral aliphatic primary amine.[1][2][3][4][5] It serves as a critical intermediate in the synthesis of
surface-active agents, pharmaceuticals, and corrosion inhibitors.[1] Structurally, it is the C8
homolog of the nasal decongestant Tuaminoheptane (2-Aminoheptane).

This guide delineates the compound's thermodynamic, spectroscopic, and solubility profiles,
providing a self-validating framework for its identification and experimental handling.[1]

Molecular Architecture & Stereochemistry

2-Aminooctane possesses a single chiral center at the C2 position, resulting in two
enantiomers: (R)-(-)-2-Aminooctane and (S)-(+)-2-Aminooctane.[1] Commercial preparations
are typically racemic mixtures unless specified as enantiopure.

» Systematic Name: Octan-2-amine[1][2][3][4][5]

e Molecular Formula:
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« SMILES:CCCCCC(C)N

o Key Structural Feature: The amino group is attached to a secondary carbon, influencing its
steric hindrance and basicity compared to linear octylamine (1-aminooctane).[1]

Visualization: Stereochemical Configuration

The following diagram illustrates the chiral relationship between the (R) and (S) enantiomers.

4 Stereoisomers of 2-Aminooctane b

(S)-2-Aminooctane
(Dextrorotatory)
(R)-2-Aminooctane
(Levorotatory)

- J

Click to download full resolution via product page

Figure 1: Stereochemical relationship between enantiomers and the racemic mixture.

Physicochemical Profile

The following data represents the consensus of experimental values and high-confidence

predictive models.

Table 1: Fundamental Physical Constants
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Property Value Condition / Note
Molecular Weight 129.24 g/mol Monoisotopic
Boiling Point 164 - 166 °C @ 760 mmHg [1]
Density 0.771 g/mL @ 25 °C [2]

Refractive Index (

1.4235 @ 20 °C [1]
)
Flash Point ~51 °C (123 °F) Closed Cup (Flammable)
Vapor Pressure ~1.2 mmHg @ 25 °C (Estimated)
Appearance Colorless Liquid Amine (ammoniacal) odor

Table 2: Solution Chemistry & Thermodynamics

Property Value Significance

Strong base; exists as cation (

pKa (Conjugate Acid) 10.6 - 11.0
) at physiological pH [3].[1]
Moderate lipophilicity; crosses

LogP (Octanol/Water) 2.90 ) ) )
biological membranes easily.
Inverse temperature

Water Solubility Slightly Soluble relationship; soluble in dilute
acids.

N ] o Ethanol, Ether, Chloroform,
Solubility (Organic) Miscible

DMSO.

Advanced Characterization

Accurate identification relies on specific spectral signatures. The fragmentation pattern in Mass
Spectrometry (MS) is particularly diagnostic for 2-aminoalkanes.[1]

Mass Spectrometry (El, 70 eV)
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o Base Peak:
44 (

)

o Mechanism: Alpha-cleavage.[1] The bond between C2 and C3 breaks, retaining the
positive charge on the nitrogen-containing fragment (

)-[1]
e Molecular lon (
):
129 (Weak/Trace)

o Note: Aliphatic amines often show weak molecular ions due to rapid fragmentation.

Infrared Spectroscopy (FT-IR)[1]
e N-H Stretch: 3280-3380

(Weak doublet for primary amines).[1]
e C-H Stretch: 2850-2960

(Strong, alkyl chain).[1]
* N-H Bend (Scissoring): ~1590-1650

[1]

Experimental Protocols

These protocols are designed to be self-validating.[1] The "Check" steps ensure the user
verifies success before proceeding.

Protocol A: Determination of Enantiomeric Purity via
Chiral GC
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Objective: Quantify the ratio of (R) and (S) isomers in a sample.

Materials:

o Column: Cyclodextrin-based chiral stationary phase (e.g., Hydrodex
-PM).[1]

e Carrier Gas: Helium (1.0 mL/min).

» Detector: FID (Flame lonization Detector).[1]

Workflow:

o Sample Prep: Dilute 10

L of 2-aminooctane in 1 mL of Dichloromethane (DCM).

» Derivatization (Optional but Recommended): React with Trifluoroacetic Anhydride (TFAA) to
improve peak shape and resolution.

o Mix 100

L sample + 50

L TFAA. Incubate 15 min. Evaporate excess reagents. Re-dissolve in DCM.
e Injection: 1
L, split ratio 50:1.

e Temperature Program:

o Start: 60 °C (Hold 2 min).

o Ramp: 2 °C/min to 140 °C.

o Hold: 5 min.

Validation Check:
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+ Racemic Standard: Run a known racemic mixture first. You must observe two distinct peaks

with Area Ratio

1:1. If peaks overlap (

), lower the ramp rate.

Protocol B: Purification via Acid-Base Extraction

Objective: Isolate pure 2-aminooctane from neutral organic impurities.[1]

Crude Mixture
(Amine + Neutral Impurities)

Add 1M HCI (aq)
Extract with Ether

Phase Separation

Discard
Organic Layer Aqueous Layer
(Contains Neutrals) (Contains 2-Aminooctane HCI)

Basify Aqueous Layer
(Add 6M NaOH to pH > 12)

Extract with DCM
Dry over Na2S0O4

Pure 2-Aminooctane

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1582153/docs?utm_src=pdf-body#in-depth-technical-guide-physical-properties-and-characterization-of-2-aminooctane
https://webbook.nist.gov/cgi/cbook.cgi?ID=C693163
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582153?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page
Figure 2: Acid-Base Extraction Logic for Purification.
» Dissolution: Dissolve crude oil in Diethyl Ether.

 Acidification: Wash with 1M HCI. The amine protonates to form the water-soluble
hydrochloride salt (

)[1]
e Separation: Discard the ether layer (removes non-basic impurities).

 Basification: Treat the aqueous layer with 6M NaOH until pH > 12. The amine deprotonates
and oils out.

» Extraction: Extract the cloudy aqueous mixture with Dichloromethane (DCM) x3.
e Drying: Dry combined DCM layers over Anhydrous
and concentrate in vacuo.

Storage & Stability

o Carbon Dioxide Sensitivity: Like most primary amines, 2-aminooctane rapidly absorbs
atmospheric

to form carbamate salts (white solid crust).[1]

o Storage: Store under Argon or Nitrogen atmosphere.
» Hygroscopicity: Moderate. Keep tightly sealed.

 Recommended Container: Glass or Stainless Steel. Avoid Aluminum (corrosion risk).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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